5-Methoxy-1H-indene
Overview
Description
5-Methoxy-1H-indene is a chemical compound with the molecular formula C10H10O and a molecular weight of 146.19 . It is also known by its CAS number 3469-08-7 .
Molecular Structure Analysis
The molecular structure of 5-Methoxy-1H-indene consists of a total of 22 bonds; 12 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 ether (aromatic) .Physical And Chemical Properties Analysis
5-Methoxy-1H-indene has a boiling point of 220-240 °C and a density of 1.076±0.06 g/cm3 . It should be stored in a sealed container in a dry room at room temperature .Scientific Research Applications
Catalytic Synthesis
5-Methoxy-1H-indene derivatives have been explored in catalytic synthesis. For instance, Rao et al. (2015) discussed the use of Indium triflate in microwave-assisted alkenylation of methoxyphenols, leading to the exclusive formation of indenes or chromenes depending on the methoxy group's position on phenol. This method is significant for synthesizing various indene derivatives (Rao, Kaswan, Parang, & Kumar, 2015).
Synthesis of Aryl-Substituted Indenes
Izmer et al. (2006) demonstrated the use of 5-Methoxy-1H-indene in the efficient synthesis of aryl-substituted indenes, crucial for further synthesis of ansa-metallocenes. These compounds have potential applications in creating highly active and stereoselective olefin polymerization catalysts (Izmer, Lebedev, Nikulin, Ryabov, Asachenko, Lygin, Sorokin, & Voskoboynikov, 2006).
In Organic Solar Cells
Qiao et al. (2009) investigated the photovoltaic properties of solar cells using a novel fluorine–boron complex with a derivative of 5-Methoxy-1H-indene. This research highlights the potential of such compounds in enhancing the efficiency of organic solar cells (Qiao, Liu, Zhou, Xiao, & Ou Yang, 2009).
Catalytic Cycloadditions
Guo et al. (2018) and Hu et al. (2022) explored rhodium-catalyzed decarbonylative cycloadditions involving 1H-indene derivatives. These studies contribute to the development of new methods for synthesizing indenone and quinone derivatives, which have various applications in organic chemistry and materials science (Guo, Wu, Wang, Xie, Duan, Luo, Wang, & Yu, 2018) (Hu, Wang, Ma, Wang, & Liu, 2022).
Safety and Hazards
properties
IUPAC Name |
5-methoxy-1H-indene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-11-10-6-5-8-3-2-4-9(8)7-10/h2,4-7H,3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKUYMLAKNNWKGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC=C2)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70508083 | |
Record name | 5-Methoxy-1H-indene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70508083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-1H-indene | |
CAS RN |
3469-07-6 | |
Record name | 5-Methoxy-1H-indene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70508083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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